Cas no 497261-33-3 (1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-)

• Product Name: 1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-
• CAS No: 497261-33-3
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 1531564
• Update Time: 2024-08-23

1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-
• 8-bromo-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole

• Inchi： 1S/C11H13BrN2/c12-7-1-2-10-8(5-7)9-6-13-4-3-11(9)14-10/h1-2,5,9,11,13-14H,3-4,6H2
• InChI Key： LMWGYFVRTWDTOP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C2CNCCC12

Computed Properties

• Exact Mass: 252.02629

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 340.9±42.0 °C(Predicted)
• PSA: 24.06
• pka: 10.05±0.20(Predicted)